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Compound of Interest

Compound Name: Benzyl oleate

Cat. No.: B1609250

An In-depth Technical Guide to Benzyl Oleate: Chemical Properties and Structure

Introduction

Benzyl oleate (CAS No. 55130-16-0) is the ester formed from the condensation of oleic acid, a
monounsaturated omega-9 fatty acid, and benzyl alcohol, an aromatic alcohol.[1] This structure
imparts both lipophilic characteristics, from the long oleic acid hydrocarbon chain, and aromatic
properties from the benzyl group.[1] These dual characteristics make it a versatile compound
with applications in various fields, including as a solvent, plasticizer, and a vehicle in drug
delivery systems for lipophilic active pharmaceutical ingredients (APIs).[1][2] This technical
guide provides a comprehensive overview of its chemical properties, structure, synthesis, and
analysis, tailored for researchers and professionals in drug development.

Chemical and Physical Properties

The physicochemical properties of benzyl oleate are summarized in the table below. This data
is crucial for predicting its behavior in various formulations and for developing analytical
methods.
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Property Value Reference
Molecular Formula C25H4002 [31141[5]
Molecular Weight 372.59 g/mol [3]

CAS Number 55130-16-0 [1][3]1[5]
Appearance Colorless oily liquid [2]

Boiling Point 464.9°C at 760 mmHg235°C [31[6]1[7]
Density 0.931 g/cm?3 at 23°C [3161[7]
Flash Point 106.4°C [31[6]

Vapor Pressure

8.05 x 10~° mmHg at 25°C

[3]

Refractive Index

1.4875 (estimate)

[3]

LogP 7.76730 [3]
XLogP3 9.1 [3][4]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C)c;untg p 2 3]
Rotatable Bond Count 18 [3]

Exact Mass

372.302830514 Da

[3]4]

Chemical Structure

Benzyl oleate is structurally identified as benzyl (Z)-octadec-9-enoate.[4] Its structure consists

of the C18 monounsaturated oleic acid backbone ester-linked to a benzyl group via an oxygen

atom.

o |[UPAC Name: benzyl (Z)-octadec-9-enoate[4]

e Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=0)OCC1=CC=CC=C1[3]

e InChl Key: CGFITOCWTCRCSL-KTKRTIGZSA-N[1]
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The presence of the cis double bond at the 9th position of the oleoyl chain introduces a kink,
influencing its packing and physical state. The benzyl group provides a site for potential Tt-1t
stacking interactions and influences its solvency properties.

Experimental Protocols
Synthesis of Benzyl Oleate

The primary method for synthesizing benzyl oleate is through the esterification of oleic acid
with benzyl alcohol.[1]

1. Acid-Catalyzed Esterification: This is a classic and common method for producing benzyl
oleate.

e Reactants: Oleic acid and benzyl alcohol. It is common to use a molar excess of benzyl
alcohol to drive the reaction towards completion.[1]

o Catalyst: An acid catalyst such as sulfuric acid or p-toluene sulfonic acid.[1][8] An alternative
catalyst is n-butyl titanate.[8]

e Procedure:

[e]

Oleic acid (1 equivalent), benzyl alcohol (1.5 equivalents), and the catalyst (e.g., n-butyl
titanate, 0.1% w/w) are dissolved in a solvent like toluene.[1][8]

[e]

The mixture is refluxed for several hours (e.g., 10 hours).[8]

o

Water produced during the reaction is continuously removed, often using a Dean-Stark
apparatus, to shift the equilibrium towards the ester product.[8]

o

Upon completion, the reaction mixture is cooled.

2. Transesterification: This method involves reacting an existing oleate ester, such as methyl
oleate, with benzyl alcohol.[1]

o Reactants: Methyl oleate and benzyl alcohol.

o Catalyst: Typically a base catalyst.
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» Advantage: This route can be beneficial as the starting methyl oleate is readily available from
the transesterification of triglycerides from natural oils.[1]

3. Synthesis via Benzyl Halide: An alternative route involves the reaction of a carboxylate salt
with benzyl bromide.[9]

e Reactants: An a,B-unsaturated carboxylic acid (like oleic acid) and benzyl bromide.[9]
e Base: Sodium bicarbonate (NaHCO3).[9]
e Procedure:

o The carboxylic acid and benzyl bromide are dissolved in a solvent mixture such as
DMF/1,4-dioxane.[9]

o Sodium bicarbonate is added, and the reaction proceeds at room temperature.[9]

Purification Methodologies

Post-synthesis, the crude product contains unreacted starting materials and byproducts that
require removal.

 Liquid-Liquid Extraction: To remove the unreacted oleic acid, the crude product can be
washed with a weak base solution, such as agueous sodium bicarbonate (NaHCO3).[10]
Care must be taken during shaking as the formation of sodium oleate can act as an
emulsifier.[10]

e Solvent Washing: Excess benzyl alcohol can be removed by washing with solvents like
diethyl ether or acetone.[10]

 Silica Gel Chromatography: For high purity (=98%), column chromatography is effective.[1]
o Stationary Phase: Silica gel.[1]

o Mobile Phase: A non-polar eluent system, typically a gradient of hexane and ethyl acetate.
[1] Benzyl oleate, being less polar than the starting materials, will elute first.[1]

Analytical Techniques
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Structural confirmation and purity assessment are critical steps.
e Spectroscopy:

o NMR Spectroscopy (*H and 13C): Provides detailed structural information, confirming the
presence of the benzyl group, the long aliphatic chain, and the double bond.[4][9]

o Mass Spectrometry (MS): Often coupled with Gas Chromatography (GC-MS), it is used to
determine the molecular weight and fragmentation pattern, confirming the identity of the
compound.[4]

o Infrared (IR) Spectroscopy: Used to identify functional groups, particularly the
characteristic ester carbonyl (C=0) stretch.[4]

e Chromatography:

o High-Performance Liquid Chromatography (HPLC): A primary tool for assessing the purity
of benzyl oleate and for quantitative analysis in formulations.[1][2]

Applications in Drug Development Workflows

Benzyl oleate's properties as an oily vehicle are particularly relevant in the formulation of
poorly water-soluble drugs for parenteral and topical delivery.[2]
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Experimental Workflow: Drug Solubility Determination

Preparation

Add excess API to vials

'

Add known volume of Benzyl Oleate

ncubate to reach equilibrium

Equilibration

Cap vials and place in shaker
(e.g., 24-72h at 25°C or 37°C)

fter incubation

Separation| & Analysis

Centrifuge to separate
undissolved API

'

Collect supernatant (saturated solution)

'

Dilute aliquot with suitable solvent

'

Analyze API concentration (e.g., HPLC)

alculate solubility (mg/mL)

Final Solubility Value

Click to download full resolution via product page

Caption: Workflow for determining drug solubility in an oily vehicle like benzyl oleate.[2]
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Experimental Workflow: In Vitro Drug Release via Dialysis

Setup

Prepare drug-loaded
benzyl oleate formulation

' '

Load formulation into dialysis bag/cell

Hydrate dialysis membrane (suitable MWCO)

tart experiment

Release Study

Immerse sealed bag in release medium
(e.g., PBS, pH 7.4 at 37°C)

'

Maintain constant agitation

Sampling & Analysis

Withdraw samples at
predetermined time intervals
T

v

Replace with equal volume of
fresh, pre-warmed medium

Analyze API concentration in samples (HPLC)

alculate cumulative release

Drug Release Profile

Click to download full resolution via product page
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Caption: Workflow for in vitro drug release testing from an oily formulation using a dialysis
method.[2]

Conclusion

Benzyl oleate is a well-characterized fatty acid ester with a unique combination of lipophilic
and aromatic properties. Its synthesis is straightforward, primarily via esterification, and it can
be purified to a high degree using standard laboratory techniques. For professionals in drug
development, its utility as a non-agueous vehicle for poorly soluble drugs is of significant
interest. The provided experimental workflows for solubility and in vitro release are foundational
for evaluating its performance in preclinical formulation studies. A thorough understanding of its
chemical properties is essential for its effective application and for the rational design of novel
drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl oleate chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609250#benzyl-oleate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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